Cas no 119273-81-3 (6-Nitro-2,3-dihydro-1H-inden-1-ol)

• Product Name: 6-Nitro-2,3-dihydro-1H-inden-1-ol
• CAS No: 119273-81-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11858299
• CID: 841909
• PubChem ID: 14316809
• Update Time: 2024-11-03

6-Nitro-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2,3-dihydro-1H-inden-1-ol
• 1H-Inden-1-ol, 2,3-dihydro-6-nitro-
• 6-NITRO-INDAN-1-OL
• 6-Nitroindan-1-ol
• 1H-Inden-1-ol,2,3-dihydro-6-nitro
• 6-nitro-1-indanol
• 119273-81-3
• SCHEMBL6616312
• SB31629
• DTXSID30558822
• VHQKWLILGPELQO-UHFFFAOYSA-N
• CS-0442161
• AKOS022173237

• MDL： MFCD11858299
• Inchi： 1S/C9H9NO3/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)9/h1,3,5,9,11H,2,4H2
• InChI Key： VHQKWLILGPELQO-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C=CC=2CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05000
• LogP: 2.09760